Cas no 114601-41-1 (4-(5-oxopyrrolidin-3-yl)pyrrolidin-2-one)

• Product Name: 4-(5-oxopyrrolidin-3-yl)pyrrolidin-2-one
• CAS No: 114601-41-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 2613146
• PubChem ID: 71338455
• Update Time: 2025-04-21

4-(5-oxopyrrolidin-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-oxopyrrolidin-3-yl)pyrrolidin-2-one
• [3,3'-Bipyrrolidine]-5,5'-dione
• DTXSID60766034
• 114601-41-1

• Inchi： 1S/C8H12N2O2/c11-7-1-5(3-9-7)6-2-8(12)10-4-6/h5-6H,1-4H2,(H,9,11)(H,10,12)
• InChI Key： UZDUDQBSVXFKME-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)C1CC(NC1)=O

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 58.2Ų